Cas no 1807297-44-4 (Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate
• CAS No: 1807297-44-4
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 4944270
• Update Time: 2025-05-18

Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C14H14F3NO3/c1-3-10-5-9(8-18)6-12(21-14(15,16)17)11(10)7-13(19)20-4-2/h5-6H,3-4,7H2,1-2H3
• InChI Key： PSHIHIFZMWSRNV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(CC)=C1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 402
• XLogP3: 3.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate

Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate (CAS No. 1807297-44-4): A Comprehensive Overview

Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate (CAS No. 1807297-44-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate consists of a phenyl ring substituted with a cyano group at the 4-position, an ethyl group at the 2-position, and a trifluoromethoxy group at the 6-position. This specific arrangement of functional groups imparts distinct chemical and biological properties to the compound, making it an attractive scaffold for drug discovery and development.

In recent years, there has been a growing interest in the synthesis and application of fluorinated aromatic compounds due to their enhanced metabolic stability and improved bioavailability. The presence of the trifluoromethoxy group in Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate contributes to these desirable characteristics, making it a potential candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate is its potential as a precursor in the synthesis of more complex molecules. The cyano group can be further functionalized through various chemical reactions, such as hydrolysis or reduction, to yield different pharmacophores. Similarly, the ethyl and trifluoromethoxy groups offer multiple sites for modification, allowing chemists to tailor the compound's properties to specific biological targets.

Recent studies have highlighted the importance of fluorinated compounds in the development of antiviral and anticancer agents. The electron-withdrawing nature of the trifluoromethoxy group can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets. Additionally, the cyano group can serve as a handle for further derivatization, enabling the creation of novel analogs with improved pharmacological profiles.

The synthesis of Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include Friedel-Crafts alkylation followed by nucleophilic substitution and esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups with high precision.

In terms of applications, Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate has shown promise in preclinical studies as a lead compound for drug development. Its structural features suggest potential activity against various diseases, including inflammation and neurodegenerative disorders. Further research is needed to fully elucidate its biological mechanisms and therapeutic potential.

The compound's unique chemical properties also make it an interesting subject for computational chemistry studies. Molecular modeling techniques can be used to predict its interactions with biological targets and to design more effective derivatives. These computational approaches complement experimental efforts by providing insights into the structure-activity relationships that govern its pharmacological behavior.

Ethyl 4-cyano-2-ethyl-6-(trifluoromethoxy)phenylacetate represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its combination of functional groups offers multiple opportunities for further exploration, both in synthetic chemistry and drug discovery. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of next-generation pharmaceuticals.